Cas no 58293-43-9 (2-Propanol, 1,3-bis(dodecylmethylamino)-)

• Product Name: 2-Propanol, 1,3-bis(dodecylmethylamino)-
• CAS No: 58293-43-9
• MF: C₂₉H₆₂N₂O
• MW: 454.815389156342
• CID: 342577
• PubChem ID: 71443672
• Update Time: 2025-04-19

2-Propanol, 1,3-bis(dodecylmethylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1,3-bis(dodecylmethylamino)-
• 1,3-bis[dodecyl(methyl)amino]propan-2-ol
• DTXSID20852487
• 58293-43-9

• Inchi： 1S/C29H62N2O/c1-5-7-9-11-13-15-17-19-21-23-25-30(3)27-29(32)28-31(4)26-24-22-20-18-16-14-12-10-8-6-2/h29,32H,5-28H2,1-4H3
• InChI Key： ZYNJAJILKDMHLO-UHFFFAOYSA-N
• SMILES： OC(CN(C)CCCCCCCCCCCC)CN(C)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 454.48656
• Monoisotopic Mass: 454.48621461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 26
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.9
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• PSA: 26.71